Cas no 439692-90-7 (4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine)

4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core with chloro, ethyl, and methyl substituents. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 4-position enhances electrophilic substitution potential, while the ethyl and methyl groups contribute to steric and electronic modulation, influencing binding affinity and selectivity. Its rigid fused-ring system offers stability, facilitating further functionalization. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. Its well-defined synthetic pathway ensures consistent purity and scalability for research and industrial applications.

4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine structure

439692-90-7 structure

Product Name:4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine

CAS No:439692-90-7

MF:C₉H₉ClN₂S

MW:212.699159383774

MDL:MFCD10686578

CID:876323

PubChem ID:28064820

Update Time:2025-05-28

4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine
- 4-chloro-5-ethyl-6-methylthiopheno[2,3-d]pyrimidine
- AG-F-54962
- Ambcb4027827
- CTK4I7902
- FT-0683813
- KB-241503
- EN300-800171
- MFCD10686578
- DB-106736
- 4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine, AldrichCPR
- 439692-90-7
- SCHEMBL6120297
- SDTNZUUFPBXYEW-UHFFFAOYSA-N
- AKOS005174498
- DTXSID80650986
- CS-0296545
- 4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine
- MDL： MFCD10686578
- Inchi： 1S/C9H9ClN2S/c1-3-6-5(2)13-9-7(6)8(10)11-4-12-9/h4H,3H2,1-2H3
- InChI Key： SDTNZUUFPBXYEW-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SC(C)=C2CC

Computed Properties

Exact Mass: 212.0174972g/mol
Monoisotopic Mass: 212.0174972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 54Å²

4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB267950-5 g	4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		5g	€377.00	2022-06-11
Chemenu	CM268632-5g	4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7	95%	5g	$233	2024-07-16
Matrix Scientific	063803-500mg	4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		500mg	$237.00	2023-09-10
eNovation Chemicals LLC	Y1238150-1g	4-CHLORO-5-ETHYL-6-METHYLTHIENO[2,3-D]PYRIMIDINE	439692-90-7	95%	1g	$165	2024-06-06
abcr	AB267950-1 g	4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		1g	€169.40	2023-04-26
Chemenu	CM268632-5g	4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7	95%	5g	$707	2021-08-18
TRC	C377425-50mg	4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		50mg	$ 50.00	2022-04-01
TRC	C377425-100mg	4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		100mg	$ 65.00	2022-04-01
TRC	C377425-500mg	4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7		500mg	$ 115.00	2022-04-01
Enamine	EN300-800171-0.05g	4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine	439692-90-7	95.0%	0.05g	$338.0	2025-03-21